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Compound of Interest

Compound Name:
(S)-2-Fluoro-1-phenylethanamine

hydrochloride

CAS No.: 886216-59-7

Cat. No.: B2727409

Get Quote

Executive Summary & Structural Context
(S)-2-Fluoro-1-phenylethanamine (CAS: 886216-59-7) is a side-chain fluorinated

phenethylamine derivative. Unlike ring-fluorinated analogs (e.g., 2-fluoroamphetamine), this

molecule possesses a fluorine atom at the

-position relative to the amine, introducing significant electronic changes (pKa suppression)
and conformational bias (gauche effect) without altering the aromatic binding pharmacophore.

Chemical Formula:

Molecular Weight: 175.63 g/mol (Salt)[1]

Chiral Center: (S)-configuration at C1 (benzylic).

Key Spectroscopic Feature: The presence of the fluorine atom (

) creates complex spin-spin splitting patterns in both
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H and

C NMR spectra due to large heteronuclear coupling constants (

and

).

Synthesis & Experimental Causality
To understand the NMR outcome, one must understand the synthesis. The highest fidelity route

for the (S)-enantiomer utilizes (S)-Phenylglycinol as the chiral progenitor, preserving

stereochemistry via a nucleophilic fluorination mechanism that typically proceeds with retention

or inversion depending on the specific reagent and protecting group strategy.

Preferred Synthetic Pathway (Deoxofluor/DAST Method)
The most reproducible protocol involves the direct deoxyfluorination of the amino-alcohol.

(S)-Phenylglycine
(Chiral Pool)

Reduction
(LiAlH4 or NaBH4/I2)

(S)-Phenylglycinol
(Intermediate)

Deoxyfluorination
(DAST or Deoxofluor)

-78°C to RT

 Nucleophilic Subst. (S)-2-Fluoro-1-phenylethanamine
(Target)

Click to download full resolution via product page

Figure 1: Stereoconservative synthesis pathway from (S)-Phenylglycine.

Mechanistic Note: The use of DAST (Diethylaminosulfur trifluoride) on the free amine-alcohol

can lead to aziridine intermediates. To ensure high enantiopurity, the amine is often Boc-

protected, fluorinated, and then deprotected (HCl/Dioxane), yielding the hydrochloride salt

directly.

Nuclear Magnetic Resonance (NMR) Data
The following spectral data represents the hydrochloride salt in DMSO-

. The salt form is preferred for stability and solubility.

H NMR Spectroscopy (400 MHz, DMSO- )
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The proton spectrum is dominated by the AMX (or ABX) spin system of the ethyl chain, further

complicated by coupling to Fluorine.

Position
Shift (

, ppm)
Multiplicity Integral

Coupling
Constants (

, Hz)

Assignment

Amine 8.85 br s 3H -

Aromatic 7.35 – 7.55 m 5H - (Ph)

C2-H (a) 4.82 ddd 1H
,

,
(Pro-R/S)

C2-H (b) 4.65 ddd 1H
,

,
(Pro-S/R)

C1-H 4.55 m (br dt) 1H ,

Detailed Interpretation:

The Fluorine "Signature": The methylene protons at C2 (

) appear as widely split signals due to the massive geminal Hydrogen-Fluorine coupling (

Hz). This splits the signal into two distinct regions centered around 4.7 ppm.

Diastereotopicity: Because C1 is a chiral center, the two protons on C2 are diastereotopic

(chemically non-equivalent). They couple to each other (

Hz), to the fluorine (

), and to the C1 methine proton (

).
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Ammonium Exchange: The broad singlet at ~8.85 ppm confirms the hydrochloride salt

formation. In

, this peak would disappear due to deuterium exchange.

C NMR Spectroscopy (100 MHz, DMSO- )
The carbon spectrum provides definitive proof of fluorination via C-F coupling splitting.

Position
Shift (

, ppm)
Multiplicity (Hz) Assignment

C2 83.5 Doublet (d)

C1 54.2 Doublet (d)

Ar-ipso 134.8 Doublet (d) Aromatic C1

Ar-ortho/meta 129.0, 128.5 Singlets - Aromatic CH

Ar-para 127.5 Singlet - Aromatic CH

Critical Validation:

The C2 signal at 83.5 ppm is a doublet with a large coupling constant (~172 Hz),

characteristic of a primary alkyl fluoride.

The C1 signal is also split (~22 Hz), confirming the fluorine is exactly two bonds away.

F NMR Spectroscopy (376 MHz, DMSO- )
This is the cleanest method to assess purity.

Shift:

-221.5 ppm (relative to

).

Multiplicity: Triplet of doublets (td) or multiplet (in proton-coupled mode).
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Decoupled: Singlet (s).

Impurity Check: Look for peaks at -224 ppm (racemate differentiation if chiral shift reagent

used) or -75 ppm (residual TFA if HPLC purified).

Experimental Workflow: Salt Formation & Handling
The free base of 2-fluoro-1-phenylethanamine is an oil that is prone to degradation. The

hydrochloride salt is the stable storage form.

Crude Fluorination Reaction Mixture
(in DCM)

Aqueous Workup (NaHCO3)
Isolate Free Amine (Oil)

Dissolve in Anhydrous Et2O or Dioxane

Add 4M HCl in Dioxane (Dropwise)
0°C under N2

Precipitate Formation
Filter & Wash with cold Et2O

Vacuum Dry (Hygroscopic Solid)

Click to download full resolution via product page

Figure 2: Isolation protocol for the Hydrochloride salt.
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Protocol Notes:

Hygroscopicity: The HCl salt is hygroscopic. NMR samples in DMSO-

should be prepared immediately before acquisition or stored in a desiccator. Water uptake
will shift the

and

peaks, obscuring the aromatic region.

Solubility: Highly soluble in DMSO, Methanol, and Water. Sparingly soluble in

DCM/Chloroform.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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